Cas no 1261895-88-8 (2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile)

2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile is a versatile heterocyclic compound featuring a chloro-substituted benzonitrile core linked to a hydroxypyridine moiety. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, nitrile) and electron-donating (hydroxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid aromatic framework also lends itself to applications in material science, particularly in the development of organic semiconductors or ligands for catalysis. The compound's stability and solubility profile further facilitate its use in multi-step synthetic routes.

2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile structure

1261895-88-8 structure

Product Name:2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile

CAS No:1261895-88-8

MF:C₁₂H₇ClN₂O

MW:230.64978146553

MDL:MFCD18312271

CID:2761906

PubChem ID:53217935

Update Time:2025-06-09

2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- DTXSID10682937
- MFCD18312271
- 5-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95%
- 5-(4-CHLORO-3-CYANOPHENYL)-3-HYDROXYPYRIDINE
- 1261895-88-8
- 2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile
- MDL： MFCD18312271
- Inchi： 1S/C12H7ClN2O/c13-12-2-1-8(3-9(12)5-14)10-4-11(16)7-15-6-10/h1-4,6-7,16H
- InChI Key： OLYZATHUWQZVGS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C#N)C1C=NC=C(C=1)O

Computed Properties

Exact Mass: 230.0246905Da
Monoisotopic Mass: 230.0246905Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 56.9Å²

2-Chloro-5-(5-hydroxypyridin-3-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB317895-5 g	5-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95%; .	1261895-88-8	95%	5 g	€1,159.00	2023-07-19
abcr	AB317895-5g	5-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95%; .	1261895-88-8	95%	5g	€1159.00	2025-02-16